(3,4-dimethoxybenzyl)(3-fluorophenyl)amine

• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-3-fluoroaniline
• InChI: InChI=1S/C15H16FNO2/c1-18-14-7-6-11(8-15(14)19-2)10-17-13-5-3-4-12(16)9-13/h3-9,17H,10H2,1-2H3
• InChI Key: VQQRSDIRHNQEBC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC2=CC(=CC=C2)F)OC
• Molecular Formula: C15H16FNO2
• Molecular Weight: 261.29 g/mol

Description

(3,4-dimethoxybenzyl)(3-fluorophenyl)amine, also known as 3C-E, is a synthetic compound that belongs to the family of phenethylamines. It is a psychoactive substance that is known for its hallucinogenic effects and is often used in scientific research.

Mechanism of Action

The mechanism of action of (3,4-dimethoxybenzyl)(3-fluorophenyl)amine is not fully understood, but it is believed to involve the activation of the serotonin 2A receptor in the brain. This receptor is known to play a key role in regulating mood, perception, and cognition. Activation of this receptor by this compound is believed to lead to the hallucinogenic effects observed in users.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other phenethylamines. It is known to produce alterations in perception, mood, and thought processes. Users have reported experiencing vivid visual and auditory hallucinations, as well as altered states of consciousness. However, the long-term effects of this compound on the brain and body are not well understood.

Advantages and Limitations for Lab Experiments

One advantage of using (3,4-dimethoxybenzyl)(3-fluorophenyl)amine in lab experiments is its ability to produce hallucinogenic effects similar to other phenethylamines, such as mescaline and 2C-E. This makes it a useful tool for studying the effects of these compounds on the brain. However, one limitation of using this compound is its potential for abuse and its lack of regulatory approval for human use.

Future Directions

There are several future directions for research on (3,4-dimethoxybenzyl)(3-fluorophenyl)amine. One area of interest is the development of new psychoactive substances based on the structure of this compound. Researchers are also interested in studying the long-term effects of this compound on the brain and body, as well as its potential therapeutic uses. Additionally, studies on the pharmacokinetics and metabolism of this compound could help to improve our understanding of its effects on the body.

Synthesis Methods

The synthesis of (3,4-dimethoxybenzyl)(3-fluorophenyl)amine involves a multi-step process that starts with the reaction of 3-fluoronitrobenzene with 3,4-dimethoxybenzaldehyde in the presence of a reducing agent. The resulting intermediate is then subjected to a reductive amination reaction with a suitable amine to yield the final product.

Scientific Research Applications

(3,4-dimethoxybenzyl)(3-fluorophenyl)amine has been used extensively in scientific research to study its effects on the central nervous system. It is known to produce hallucinogenic effects similar to other phenethylamines, such as mescaline and 2C-E. Studies have shown that this compound activates the serotonin 2A receptor, which is believed to be responsible for its hallucinogenic effects.